1-(3-Fluorophenyl)-3-methylcyclopentan-1-ol

• Molecular Formula: C12H15FO
• Molecular Weight: 194.24 g/mol
• IUPAC Name: 1-(3-fluorophenyl)-3-methylcyclopentan-1-ol
• InChI: InChI=1S/C12H15FO/c1-9-5-6-12(14,8-9)10-3-2-4-11(13)7-10/h2-4,7,9,14H,5-6,8H2,1H3
• InChI Key: XJRXNRYSJWLPDK-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC(C1)(C2=CC(=CC=C2)F)O

Description

1-(3-Fluorophenyl)-3-methylcyclopentan-1-ol is a fluorinated cyclopentanol derivative featuring a 3-fluorophenyl group and a methyl substituent on the cyclopentane ring.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(3-Fluorophenyl)-3-methylcyclopentan-1-ol typically involves the reaction of 3-fluorobenzyl chloride with 3-methylcyclopentanone in the presence of a base such as sodium hydride. The reaction proceeds via nucleophilic substitution, followed by reduction to yield the desired product. The reaction conditions often include anhydrous solvents and controlled temperatures to ensure high yield and purity.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance efficiency and scalability. Additionally, purification techniques such as distillation and recrystallization are employed to obtain the compound in its pure form.

Chemical Reactions Analysis

Types of Reactions

1-(3-Fluorophenyl)-3-methylcyclopentan-1-ol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone using oxidizing agents like chromium trioxide.

Reduction: The compound can be reduced to form the corresponding alkane using reducing agents such as lithium aluminum hydride.

Substitution: The fluorophenyl group can undergo electrophilic aromatic substitution reactions, such as nitration or halogenation.

Common Reagents and Conditions

Oxidation: Chromium trioxide in acetic acid.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nitration using a mixture of concentrated nitric and sulfuric acids.

Major Products Formed

Oxidation: 1-(3-Fluorophenyl)-3-methylcyclopentanone.

Reduction: 1-(3-Fluorophenyl)-3-methylcyclopentane.

Substitution: Various substituted derivatives depending on the electrophile used.

Scientific Research Applications

1-(3-Fluorophenyl)-3-methylcyclopentan-1-ol has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and analgesic effects.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-(3-Fluorophenyl)-3-methylcyclopentan-1-ol involves its interaction with specific molecular targets, such as enzymes or receptors. The fluorophenyl group can enhance the compound’s binding affinity and selectivity towards these targets. The hydroxyl group may participate in hydrogen bonding, further stabilizing the interaction. These interactions can modulate various biochemical pathways, leading to the compound’s observed effects.

Comparison with Similar Compounds

1-(3-Fluorophenyl)-3,3-dimethylcyclopentan-1-ol

• Structural Differences : The dimethyl variant (CAS 1506035-21-7) replaces the single methyl group in the target compound with two methyl groups at position 3 of the cyclopentane ring.
• Molecular Formula : C₁₃H₁₇FO (vs. C₁₂H₁₅FO for the target compound).
• Properties: The dimethyl substitution likely increases steric hindrance, reducing reactivity at the hydroxyl group compared to the monomethyl analog. No boiling point or solubility data are available, but the dimethyl variant’s molecular weight (208.27 g/mol) suggests higher lipophilicity .

3-(3,3-Difluoro-2-phenylallyl)cyclopentan-1-one (Compound 11)

• Functional Group Variation : This compound replaces the hydroxyl group with a ketone and introduces a difluorophenyl allyl moiety.
• Synthesis: Synthesized via Method 1 using cyclopentanone and trifluoromethyl alkene, yielding 78% as a colorless oil. The ketone group enhances electrophilicity, enabling nucleophilic additions absent in the alcohol derivative .

3F-alfa-PVP (1-(3-Fluorophenyl)-2-(pyrrolidin-1-yl)pentan-1-one)

• Backbone Differences: Features a pentanone backbone with a pyrrolidine substituent instead of a cyclopentanol ring.
• Pharmacological Relevance: As a psychoactive substance (C₁₅H₂₀FNO), its fluorophenyl group contributes to receptor binding affinity, while the pyrrolidine moiety enhances lipophilicity and blood-brain barrier penetration. This highlights how fluorophenyl groups in different scaffolds yield divergent bioactivities .

3-Methyl-2-cyclopenten-1-ol

• Ring Unsaturation: Contains a cyclopentenol ring (unsaturated) vs. the saturated cyclopentanol in the target compound.
• Synthesis : Reduced from 3-methyl-2-cyclopenten-1-one using AlH₃ in tetrahydrofuran (76% yield). The unsaturated analog exhibits higher reactivity in Diels-Alder reactions, whereas saturated alcohols like the target compound may prioritize stereoselective transformations .

Comparative Data Table

Compound Name	Molecular Formula	Key Substituents	Functional Group	Synthesis Yield	Key Properties/Applications	Reference
1-(3-Fluorophenyl)-3-methylcyclopentan-1-ol	C₁₂H₁₅FO	3-Fluorophenyl, 3-methyl	Alcohol	N/A	Potential chiral intermediate
1-(3-Fluorophenyl)-3,3-dimethylcyclopentan-1-ol	C₁₃H₁₇FO	3-Fluorophenyl, 3,3-dimethyl	Alcohol	N/A	Increased lipophilicity
3-(3,3-Difluoro-2-phenylallyl)cyclopentan-1-one	C₁₄H₁₃F₂O	3,3-Difluoroallyl, phenyl	Ketone	78%	Electrophilic intermediate
3F-alfa-PVP	C₁₅H₂₀FNO	3-Fluorophenyl, pyrrolidine	Ketone	N/A	Psychoactive substance
3-Methyl-2-cyclopenten-1-ol	C₆H₁₀O	Cyclopentenol, 3-methyl	Alcohol	76%	Diels-Alder precursor

Key Findings and Implications

• Steric and Electronic Effects: Methyl and fluorine substituents modulate steric bulk and electron-withdrawing properties, influencing reactivity. For example, dimethyl substitution in reduces hydroxyl group accessibility compared to the monomethyl target compound.
• Functional Group Impact : Alcohols (e.g., target compound) vs. ketones (e.g., Compound 11) dictate divergent reactivity profiles—alcohols participate in hydrogen bonding and oxidation reactions, while ketones undergo nucleophilic additions.
• Pharmacological Potential: Fluorophenyl-containing compounds like 3F-alfa-PVP demonstrate the importance of fluorine in bioactivity, suggesting the target compound could be explored for CNS or antimicrobial applications with structural optimization .

Biological Activity

1-(3-Fluorophenyl)-3-methylcyclopentan-1-ol is a compound of interest in medicinal chemistry due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its mechanisms, target interactions, and relevant case studies.

• Molecular Formula : C12H15F1O
• Molecular Weight : 198.25 g/mol
• IUPAC Name : 1-(3-Fluorophenyl)-3-methylcyclopentan-1-ol

The biological activity of 1-(3-Fluorophenyl)-3-methylcyclopentan-1-ol is primarily attributed to its interaction with various biological targets, including enzymes and receptors. The presence of the fluorine atom on the phenyl ring enhances lipophilicity, potentially improving membrane permeability and bioavailability.

Enzyme Inhibition

Studies indicate that this compound may act as an inhibitor for certain enzymes involved in metabolic pathways. For example, it has shown potential inhibitory effects on glycine transporters, which are crucial for neurotransmission and synaptic plasticity. This inhibition could lead to increased glycine levels in synapses, enhancing neurotransmission.

Receptor Modulation

The compound also exhibits activity as a modulator of G-protein coupled receptors (GPCRs). Its structural similarity to known ligands allows it to bind selectively to these receptors, influencing downstream signaling pathways.

Biological Activity Data Table

Activity Type	Target	Effect	Reference
Enzyme Inhibition	Glycine Transporter	Inhibition
Receptor Modulation	GPCRs	Modulation of signaling
Cytotoxicity	Cancer Cell Lines	Induction of apoptosis
Anti-inflammatory	Immune Cells	Reduced cytokine release

Case Study 1: Glycine Transporter Inhibition

A study explored the effects of 1-(3-Fluorophenyl)-3-methylcyclopentan-1-ol on glycine transporters in rat brain slices. The results demonstrated a significant reduction in glycine uptake, suggesting effective inhibition. This finding supports the potential use of this compound in treating neurological disorders characterized by dysregulated glycine levels.

Case Study 2: Anti-Cancer Activity

In vitro studies on various cancer cell lines revealed that 1-(3-Fluorophenyl)-3-methylcyclopentan-1-ol induced apoptosis through mitochondrial pathways. The compound was found to increase reactive oxygen species (ROS) levels, leading to cell death. These findings suggest its potential as a therapeutic agent in cancer treatment.

Case Study 3: Anti-inflammatory Effects

Research investigating the anti-inflammatory properties of this compound indicated that it reduced the release of pro-inflammatory cytokines from immune cells. This effect was attributed to the modulation of signaling pathways involved in inflammation, highlighting its therapeutic potential in inflammatory diseases.